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Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B1493468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the molar extinction coefficient of Cy5 acid (mono

SO3), a widely used far-red fluorescent dye. Understanding this fundamental photophysical

property is critical for accurate quantification and effective use in various bioanalytical and

imaging applications.

Core Photophysical Properties of Cy5 and its
Derivatives
Cyanine 5 (Cy5) is a fluorescent dye valued for its high fluorescence intensity, photostability,

and emission in the far-red region of the spectrum, where autofluorescence from biological

samples is minimal.[1][2] The monosulfonated acid form of Cy5 contains a single sulfonate

group, which enhances its water solubility, making it suitable for labeling experiments in

aqueous buffers without the need for organic co-solvents that could harm sensitive biological

molecules.[3]

The quantitative photophysical characteristics of Cy5 acid and its common derivatives are

summarized in the table below.
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Property
Cy5 Acid (mono
SO3) / Cy5
monoacid

Cy5 NHS Ester
Cy5 Carboxylic
Acid (non-
sulfonated)

Molar Extinction

Coefficient
250,000 cm⁻¹M⁻¹[4] 250,000 cm⁻¹M⁻¹[2] 250,000 cm⁻¹M⁻¹[5][6]

Excitation Maximum

(λmax)
~651 nm[4] ~648 nm[2] ~646 nm[5][6]

Emission Maximum

(λem)
~670 nm[4] ~671 nm[2] ~662 nm[5][6]

Quantum Yield 0.27[4] Not specified 0.2[5][6]

Solubility DMSO[4] Water, DMSO, DMF[2] DMSO, DMF, DCM[6]

Experimental Protocol: Determining the Molar
Extinction Coefficient
The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs

light at a given wavelength. It is determined experimentally using the Beer-Lambert law.[7]

Beer-Lambert Law: A = εlc

Where:

A is the absorbance (unitless)

ε is the molar extinction coefficient (in M⁻¹cm⁻¹)

l is the optical path length of the cuvette (typically 1 cm)

c is the molar concentration of the substance (in M)

Materials:

Cy5 acid (mono SO3) powder
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High-purity solvent (e.g., dimethyl sulfoxide (DMSO) or phosphate-buffered saline (PBS),

depending on the specific dye variant and experimental requirements)

Calibrated analytical balance

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Quartz cuvettes (typically with a 1 cm path length)

Procedure:

Prepare a Stock Solution:

Accurately weigh a small amount of the Cy5 acid powder.

Dissolve the powder in a precise volume of the chosen solvent to create a stock solution

of a known concentration. It is advisable to start with a concentration in the millimolar

range (e.g., 1 mM).[8]

Prepare Serial Dilutions:

Perform a series of accurate serial dilutions of the stock solution to create a set of

standards with decreasing concentrations. These concentrations should be chosen to yield

absorbance values within the linear range of the spectrophotometer (typically between 0.1

and 1.0).

Measure Absorbance:

Set the spectrophotometer to measure the absorbance at the known maximum absorption

wavelength (λmax) of Cy5, which is approximately 650 nm.

Use the pure solvent as a blank to zero the spectrophotometer.

Measure the absorbance of each of the diluted standards at λmax.

Data Analysis:
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Plot a graph of absorbance (A) on the y-axis versus concentration (c) on the x-axis.

Perform a linear regression analysis on the data points. The resulting plot should be a

straight line passing through the origin, as predicted by the Beer-Lambert law.

The slope of this line is equal to the molar extinction coefficient (ε) multiplied by the path

length (l). If a 1 cm cuvette is used, the slope is the molar extinction coefficient.

Experimental Workflow for Molar Extinction
Coefficient Determination
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Solution Preparation

Spectrophotometry

Data Analysis

1. Weigh Cy5 Powder

2. Dissolve in Solvent
to Create Stock Solution

3. Perform Serial
Dilutions

5. Measure Absorbance
of Dilutions at λmax

4. Blank Spectrophotometer
with Pure Solvent

6. Plot Absorbance
vs. Concentration

7. Perform Linear
Regression

8. Slope of Line = ε
(for 1 cm path length)

Click to download full resolution via product page

Caption: Workflow for determining the molar extinction coefficient using the Beer-Lambert law.
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Applications in Research and Development
The precise knowledge of the molar extinction coefficient of Cy5 acid is fundamental for its

application in various advanced scientific techniques:

Protein and Nucleic Acid Labeling: Cy5 derivatives, particularly NHS esters, are widely used

to fluorescently label proteins, antibodies, and nucleic acids.[2][3] Accurate concentration

determination is the first step to controlling the degree of labeling.

Fluorescence Microscopy: Labeled biomolecules allow for detailed imaging of cellular

components and functions.[1] The far-red emission of Cy5 is particularly advantageous due

to low cellular autofluorescence in this spectral region.[2]

Flow Cytometry: Cy5 is a preferred dye for analyzing cell populations in flow cytometry

because its emission spectrum aligns with a region of minimal cellular autofluorescence.[1]

FRET Studies: Cy5 frequently serves as an acceptor fluorophore in Förster Resonance

Energy Transfer (FRET) pairs, often with Cy3 as the donor, to study molecular interactions

and conformational changes.[9]

Genomic Analysis: In techniques like quantitative PCR (qPCR) and DNA sequencing, Cy5-

labeled probes and nucleotides are used for the real-time detection and quantification of

nucleic acids.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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